Cas no 2228334-12-9 (3-4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid)

• Product Name: 3-4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid
• CAS No: 2228334-12-9
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 6117381
• PubChem ID: 165648263
• Update Time: 2025-10-23

3-4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid
• 2228334-12-9
• 3-[4-hydroxy-3-(methoxycarbonyl)phenyl]butanoic acid
• EN300-1799734

• Inchi： 1S/C12H14O5/c1-7(5-11(14)15)8-3-4-10(13)9(6-8)12(16)17-2/h3-4,6-7,13H,5H2,1-2H3,(H,14,15)
• InChI Key： ZTXJOBQWZLQRPZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C(C)CC(=O)O

Computed Properties

• Exact Mass: 238.08412354g/mol
• Monoisotopic Mass: 238.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8Ų

Additional information on 3-4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid

Compound CAS No 2228334-12-9: A Comprehensive Overview

CAS No 2228334-12-9, also known as 3,4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science.

The molecular structure of 3,4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid consists of a phenyl ring substituted with hydroxyl and methoxycarbonyl groups, along with a butanoic acid side chain. This combination of functional groups imparts the compound with versatile chemical properties, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The hydroxyl and methoxycarbonyl groups are believed to play a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties.

In addition to its biomedical applications, CAS No 2228334-12-9 has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its consideration as a building block for advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3,4-hydroxy-3-(methoxycarbonyl)phenylbutanoic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent oxidation steps. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

From an environmental standpoint, the compound's biodegradability and ecological impact have been assessed in several studies. Results indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its potential as an environmental pollutant. This is particularly important given the increasing emphasis on sustainable chemistry practices.

In conclusion, CAS No 2228334-12-9 stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic research and industrial applications.